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Compound of Interest

Compound Name: GR 64349

cat. No.: B549517

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the recommended storage conditions,
biological activity, and experimental protocols for GR 64349, a potent and selective tachykinin
NK2 receptor agonist.

Product Information

e Product Name: GR 64349

» Biological Activity: GR 64349 is a potent and selective agonist for the tachykinin NK2
receptor. It exhibits over 1000-fold and 300-fold selectivity for the NK2 receptor over the NK1
and NK3 receptors, respectively.[1][2] GR 64349 has been shown to be active in vivo.[1][2]

Recommended Storage Conditions

Proper storage of GR 64349 is crucial for maintaining its stability and activity. The following
table summarizes the recommended storage conditions for both the solid compound and
solutions.
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Storage ]
Form Duration Notes

Temperature

) Store in a dry, dark
Solid (Powder) -20°C Up to 1 year
place.
-80°C Up to 2 years For long-term storage.
In Solvent -20°C Up to 1 month
Aliquot to avoid

-80°C Up to 6 months repeated freeze-thaw

cycles.

Signaling Pathway

GR 64349 exerts its effects by activating the tachykinin NK2 receptor, a G protein-coupled
receptor (GPCR). The NK2 receptor is known to couple to two primary signaling pathways: the
Gq/11 pathway and the Gs pathway.

o GQg/11 Pathway: Activation of the Gg/11 pathway by GR 64349 leads to the stimulation of
phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on
the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).

o Gs Pathway: The NK2 receptor can also couple to Gs proteins, which activate adenylyl
cyclase (AC). Adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (CAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for GR 64349].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549517#recommended-storage-conditions-for-gr-
64349]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31445972/
https://pubmed.ncbi.nlm.nih.gov/31445972/
https://www.researchgate.net/figure/Concentration-response-curves-for-GR64349-NKA-and-substance-P-on-IP-1-accumulation_fig1_335355862
https://www.benchchem.com/product/b549517#recommended-storage-conditions-for-gr-64349
https://www.benchchem.com/product/b549517#recommended-storage-conditions-for-gr-64349
https://www.benchchem.com/product/b549517#recommended-storage-conditions-for-gr-64349
https://www.benchchem.com/product/b549517#recommended-storage-conditions-for-gr-64349
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b549517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

